3-methyl-6-(4-(4-methylthiophene-2-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-methyl-6-[4-(4-methylthiophene-2-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C15H18N4O3S/c1-10-7-11(23-9-10)14(21)19-5-3-18(4-6-19)12-8-13(20)17(2)15(22)16-12/h7-9H,3-6H2,1-2H3,(H,16,22)
• InChI Key: PZUDZYQZXUMNIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCN(CC2)C3=CC(=O)N(C(=O)N3)C
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

3-methyl-6-(4-(4-methylthiophene-2-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H18N4O3S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, particularly those incorporating pyrimidine, piperazine, and thiophene moieties, have been synthesized and evaluated for various biological and chemical properties. For example, the synthesis of novel [1,2,4]triazolo[1,5-c]pyrimidine derivatives has been explored, demonstrating the versatility of pyrimidine as a core structure for developing compounds with potential antimicrobial activity (El-Agrody et al., 2001). Similarly, compounds derived from piperazine have been synthesized, showcasing their relevance in creating molecules with varied biological activities, such as antimicrobial and anticonvulsant properties (Rybka et al., 2016).

Advanced Material Development

In addition to medicinal applications, heterocyclic compounds incorporating elements like pyrimidine and piperazine have been investigated for their potential in advanced material development. For instance, luminescent properties and photo-induced electron transfer capabilities of certain naphthalimides with piperazine substituents have been studied, highlighting the importance of these structures in the development of new materials for electronic and photonic applications (Gan et al., 2003).

Chemical Synthesis and Drug Design

The versatility of heterocyclic chemistry is further exemplified in the synthesis of complex molecules for potential therapeutic uses. Compounds featuring pyrimidine and piperazine structures have been synthesized through innovative routes, such as Dieckmann cyclization, to develop molecules with significant biological activities (Aboussafy & Clive, 2012). These synthetic strategies and the resulting compounds are crucial for drug design and development, offering pathways to novel treatments for various diseases.